Cas no 7748-07-4 (Butane, 1-(1-propenyloxy)-)
Butane, 1-(1-propenyloxy)- structure
Product Name:Butane, 1-(1-propenyloxy)-
CAS No:7748-07-4
MF:C7H14O
MW:114.185462474823
CID:536002
PubChem ID:53683911
Update Time:2025-04-19
Butane, 1-(1-propenyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- Butane, 1-(1-propenyloxy)-
- DTXSID50705932
- 1-[(Prop-1-en-1-yl)oxy]butane
- 7748-07-4
- propenyl n-butyl ether
- SCHEMBL891970
-
- Inchi： 1S/C7H14O/c1-3-5-7-8-6-4-2/h4,6H,3,5,7H2,1-2H3
- InChI Key： PNKQANLVRCMVPD-UHFFFAOYSA-N
- SMILES： O(C=CC)CCCC
Computed Properties
- Exact Mass: 114.10452
- Monoisotopic Mass: 114.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 57.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.3
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
Butane, 1-(1-propenyloxy)- Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
7748-07-4 (Butane, 1-(1-propenyloxy)-) Related Products
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